Cas no 899212-99-8 (3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one
• CAS No: 899212-99-8
• MF: C₁₇H₁₄ClNO₃S
• MW: 347.815962314606
• CID: 6467365
• Update Time: 2025-05-19

3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one
• 3-(4-chlorophenyl)sulfonyl-1-ethylquinolin-4-one

• Inchi： 1S/C17H14ClNO3S/c1-2-19-11-16(17(20)14-5-3-4-6-15(14)19)23(21,22)13-9-7-12(18)8-10-13/h3-11H,2H2,1H3
• InChI Key： XDHCRMHGHDBAOE-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(=O)C(S(C2=CC=C(Cl)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 899212-99-8)

3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 899212-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the quinolinone derivatives family, which is known for its diverse biological activities. Researchers are particularly interested in its sulfonyl and chlorobenzene functional groups, which contribute to its reactivity and potential utility in drug discovery.

In recent years, the demand for heterocyclic compounds like 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one has surged, driven by their applications in medicinal chemistry and material science. A common question among researchers is, "What are the synthetic routes for this compound?" The synthesis typically involves multi-step reactions, including sulfonylation and cyclization, to achieve the desired quinolinone backbone. The presence of the 4-chlorobenzenesulfonyl moiety enhances the compound's stability and binding affinity, making it a candidate for further exploration in targeted therapies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of quinolinone derivatives. Studies suggest that modifications to the ethyl group or the sulfonyl component can significantly alter the compound's biological properties. For instance, researchers are investigating whether replacing the chlorine atom with other halogens could improve its efficacy in specific applications. This aligns with the growing trend of molecular optimization in drug design, where small structural changes can lead to breakthroughs in bioavailability and selectivity.

The compound's physicochemical properties, such as solubility and melting point, are also critical for its practical use. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one, ensuring purity and consistency. These details are vital for laboratories and industries aiming to incorporate this compound into their workflows. Frequently searched terms like "CAS 899212-99-8 supplier" or "quinolinone derivatives synthesis guide" reflect the practical needs of professionals in this field.

Beyond its chemical significance, 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one has sparked interest in green chemistry initiatives. Researchers are exploring eco-friendly synthesis methods to reduce waste and energy consumption, addressing the global push for sustainable practices. Questions like "How to improve the yield of 899212-99-8?" or "What are the alternatives to traditional solvents in its production?" highlight the intersection of innovation and environmental responsibility.

In summary, 3-(4-chlorobenzenesulfonyl)-1-ethyl-1,4-dihydroquinolin-4-one (CAS No. 899212-99-8) represents a fascinating area of study with broad implications for pharmaceutical development and chemical engineering. Its unique structure, combined with the ongoing advancements in synthetic methodologies, positions it as a compound of enduring relevance. As the scientific community continues to unravel its potential, this quinolinone derivative is poised to play a pivotal role in future discoveries.